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Compound of Interest

Compound Name: Tetraphenylphosphonium chloride

Cat. No.: B153553

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core physical properties of
Tetraphenylphosphonium chloride (TPPCI), a quaternary phosphonium salt with significant
applications in organic synthesis and materials science.[1][2] The information is curated for

professionals in research and development who require precise data and procedural
knowledge.

Quantitative Physical Properties

The physical characteristics of Tetraphenylphosphonium chloride are well-documented,
reflecting its stable, crystalline nature.[3][4] The rigidity of the four phenyl groups contributes to
its high melting point and facilitates easy crystallization.[3][4] The quantitative data are
summarized in the table below for ease of reference.
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Property Value Units Notes
Molecular Formula C24H20CIP - 5161171
Molecular Weight 374.84 - 374.85 g/mol [31I5]1i6][8]
White to beige/cream
Appearance ) - [11[5]19][10]
crystalline powder
This is the most
commonly cited
range.[1][3][4][5][6]
_ . [10][11][12][13] Other
Melting Point 272 -274 °C
sources report ranges
of 275-280°C[1], 268-
287°C[9], and 300-
305°C[2].
Density 1.27 g/dm?3 [31[4]
Soluble in water and
polar organic solvents )
The compound is
(e.g., ethanol,
B noted to be
Solubility acetone).[1][2][5][14] -

Insoluble in nonpolar
solvents like benzene

and toluene.[2]

hygroscopic.[5][12]
[15]

Crystal Structure

The
tetraphenylphosphoni
um ([PPha]*) cation is
tetrahedral.[1][3][4] It
can crystallize as an
anhydrous salt, a
monohydrate, and a
dihydrate.[3][4]

The structure of the
anhydrous form has
been determined by
X-ray crystallography.
[16]

Experimental Protocols for Property Determination
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The following sections detail generalized yet comprehensive methodologies for determining the
key physical properties of solid organic salts like Tetraphenylphosphonium chloride.

The melting point is a critical indicator of purity for a crystalline solid.[17][18] Impurities typically
cause a depression and broadening of the melting range.[17][18]

Objective: To determine the temperature range over which the solid phase of TPPCI transitions
to a liquid.

Materials:

Tetraphenylphosphonium chloride (finely powdered and dry)

Digital melting point apparatus (e.g., DigiMelt, Mel-Temp)

Capillary tubes (one end sealed)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the TPPCI sample is completely dry and in the form of a fine
powder.[18] If necessary, gently grind any coarse crystals using a mortar and pestle.[18]

o Loading the Capillary Tube: Jab the open end of a capillary tube into the powdered sample.
A small amount of solid will enter the tube.

o Packing the Sample: To pack the solid tightly into the sealed end, drop the capillary tube
(sealed-end down) through a long, narrow glass tube onto a hard surface.[19][20] Repeat
until the sample is compacted to a height of 2-3 mm.[19]

« Initial Rapid Determination (Optional): If the approximate melting point is unknown, perform a
rapid heating run (e.g., 10-20°C per minute) to get a preliminary value.[20] Allow the
apparatus to cool significantly before the precise measurement.

e Precise Determination:
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o Place the packed capillary tube into the heating block of the apparatus.[20]

o Set the heating rate to increase temperature rapidly to about 20°C below the expected
melting point.[19]

o Decrease the heating rate to a slow and steady 1-2°C per minute to ensure thermal
equilibrium.[19][21]

o Record the temperature (T1) at which the first droplet of liquid becomes visible.[19]

o Record the temperature (Tz2) at which the entire sample has completely melted into a clear
liquid.[19]

e Reporting: The melting point is reported as the range from Tz to T2. For a pure sample, this
range should be narrow (0.5-2°C).

Solubility provides insight into the polarity of a compound and is crucial for applications in
catalysis and synthesis.

Objective: To qualitatively or quantitatively determine the solubility of TPPCI in various solvents.
Materials:

o Tetraphenylphosphonium chloride

o A selection of solvents (e.g., deionized water, ethanol, acetone, toluene)

» Test tubes with stoppers

» Vortex mixer or magnetic stirrer

o Graduated cylinders or pipettes

e Analytical balance

Procedure (Qualitative):

e Preparation: Add approximately 10-20 mg of TPPCI to a clean, dry test tube.
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» Solvent Addition: Add 1 mL of the chosen solvent to the test tube.
e Mixing: Stopper the test tube and agitate it vigorously using a vortex mixer for 1-2 minutes.
e Observation: Allow the mixture to stand and observe.

o Soluble: The solid completely dissolves, leaving a clear solution.

o Partially Soluble: Some of the solid dissolves, but a noticeable amount remains
undissolved.

o Insoluble: The solid does not appear to dissolve at all.

e Heating (Optional): If the substance is insoluble or partially soluble at room temperature,
gently warm the test tube in a water bath to observe if solubility increases with temperature.

o Reporting: Record the solubility as "soluble,” "partially soluble," or "insoluble" for each
solvent at the tested temperature.

Visualizations: Workflows and Mechanisms

The following diagrams, rendered using DOT language, illustrate key logical and experimental
workflows related to Tetraphenylphosphonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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